(Z)-2-(4-oxo-5-(2-oxoindolin-3-ylidene)-2-thioxothiazolidin-3-yl)ethanesulfonic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(Z)-2-(4-oxo-5-(2-oxoindolin-3-ylidene)-2-thioxothiazolidin-3-yl)ethanesulfonic acid is a useful research compound. Its molecular formula is C13H10N2O5S3 and its molecular weight is 370.41. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial Activity
The compound and its derivatives have been explored for their antimicrobial efficacy. Studies have synthesized a variety of semicarbazides and thiazolidin-4-one derivatives that exhibited promising antimicrobial activities. This includes action against both bacteria and fungi, highlighting the potential of these compounds in developing new antimicrobial agents (Basavarajaiah & Mruthyunjayaswamy, 2010), (Krátký, Vinšová, & Stolaříková, 2017).
Anticancer and Antiangiogenic Effects
The compound's derivatives have been evaluated for their anticancer and antiangiogenic effects. Notably, novel thioxothiazolidin-4-one derivatives have demonstrated significant in vivo anticancer activity against transplantable mouse tumors, as well as antiangiogenic effects, indicating their potential as therapeutic agents in cancer treatment (Chandrappa et al., 2010).
Carbonic Anhydrase Inhibitory and Antiproliferative Activities
The synthesis of novel benzenesulfonamides incorporating the thiazolidinone motif has been reported, showing notable inhibitory activity against carbonic anhydrase isoforms. These compounds also exhibited antiproliferative activity against various cancer cell lines, suggesting their utility in the development of new anticancer therapies (Eldehna et al., 2017).
Aldose Reductase Inhibitory Action
Some derivatives of the compound have been identified as potent inhibitors of aldose reductase, an enzyme implicated in diabetic complications. These findings could be significant for the development of new therapeutic agents for managing diabetes-related disorders (Kučerová-Chlupáčová et al., 2020).
Synthesis and Structural Studies
Research has also focused on the convenient synthesis and structural elucidation of compounds containing the thioxothiazolidinone structure, contributing to the chemical knowledge base and facilitating the development of derivatives with potential biological activities (Zidar, Kladnik, & Kikelj, 2009).
Properties
IUPAC Name |
2-[4-hydroxy-5-(2-oxoindol-3-yl)-2-sulfanylidene-1,3-thiazol-3-yl]ethanesulfonic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10N2O5S3/c16-11-9(7-3-1-2-4-8(7)14-11)10-12(17)15(13(21)22-10)5-6-23(18,19)20/h1-4,17H,5-6H2,(H,18,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HXLFLPNYHJAUFJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C(=O)N=C2C=C1)C3=C(N(C(=S)S3)CCS(=O)(=O)O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10N2O5S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.